Cas no 2229524-29-0 (2-(4-ethylcyclohexyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(4-ethylcyclohexyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2229524-29-0
• MF: C₁₁H₂₀F₃N
• MW: 223.278413772583
• CID: 5931891
• PubChem ID: 165853559
• Update Time: 2025-07-20

2-(4-ethylcyclohexyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylcyclohexyl)-3,3,3-trifluoropropan-1-amine
• EN300-1939990
• 2229524-29-0

• Inchi： 1S/C11H20F3N/c1-2-8-3-5-9(6-4-8)10(7-15)11(12,13)14/h8-10H,2-7,15H2,1H3
• InChI Key： LPDZTPAVWOTBLW-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1CCC(CC)CC1)(F)F

Computed Properties

• Exact Mass: 223.15478413g/mol
• Monoisotopic Mass: 223.15478413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-ethylcyclohexyl)-3,3,3-trifluoropropan-1-amine

Comprehensive Overview of 2-(4-ethylcyclohexyl)-3,3,3-trifluoropropan-1-amine (CAS No. 2229524-29-0)

The compound 2-(4-ethylcyclohexyl)-3,3,3-trifluoropropan-1-amine (CAS No. 2229524-29-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With a molecular framework combining a cyclohexyl ring substituted with an ethyl group and a trifluoropropylamine moiety, this compound exhibits remarkable potential in drug discovery and material science. Its CAS number 2229524-29-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases.

In recent years, the demand for fluorinated amines like 2-(4-ethylcyclohexyl)-3,3,3-trifluoropropan-1-amine has surged, driven by their enhanced metabolic stability and bioavailability—key traits for modern therapeutics. The trifluoromethyl group (-CF₃) in this compound is particularly noteworthy, as it often improves lipophilicity and binding affinity in target interactions. This aligns with current trends in AI-driven drug design, where computational models prioritize fluorinated scaffolds for optimized pharmacokinetics.

From a synthetic chemistry perspective, the 4-ethylcyclohexyl segment introduces steric complexity, making this compound a valuable intermediate for asymmetric synthesis. Researchers frequently explore its utility in constructing chiral centers, a hot topic in green chemistry and catalytic hydrogenation methodologies. The compound’s stability under mild reaction conditions further enhances its appeal for industrial-scale applications, addressing growing concerns about sustainable manufacturing processes.

Analytical characterization of CAS 2229524-29-0 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS), which are routinely discussed in academic forums and patent literature. These methods confirm the compound’s purity and structural integrity, critical for regulatory submissions in pharmaceutical development. Notably, its amine functionality allows for derivatization into amides or sulfonamides, expanding its versatility in medicinal chemistry pipelines.

Beyond pharmaceuticals, 2-(4-ethylcyclohexyl)-3,3,3-trifluoropropan-1-amine finds niche applications in liquid crystal formulations and specialty polymers, where its rigid cyclohexyl core and polar amine group contribute to desired material properties. This dual applicability resonates with interdisciplinary research trends, bridging gaps between organic synthesis and functional materials science. Industry reports highlight its compatibility with photoalignment technologies, a rapidly evolving field in display manufacturing.

Environmental and safety profiles of CAS 2229524-29-0 are rigorously evaluated through OECD-compliant assays, reflecting heightened regulatory scrutiny on novel chemicals. While not classified as hazardous under current guidelines, proper handling protocols—including inert atmosphere storage—are recommended to preserve its stability. Such precautions align with broader industry shifts toward ESG (Environmental, Social, and Governance) compliance, a frequent search query among chemical suppliers and end-users.

Market intelligence indicates rising patent filings involving 3,3,3-trifluoropropan-1-amine derivatives, underscoring their commercial viability. Key players in contract research organizations (CROs) often list this compound in custom synthesis catalogs, catering to demand from biotechnology startups. Its modular structure also makes it a candidate for combinatorial chemistry libraries, a strategy widely adopted in high-throughput screening campaigns.

In summary, 2-(4-ethylcyclohexyl)-3,3,3-trifluoropropan-1-amine (CAS No. 2229524-29-0) represents a multifaceted chemical entity at the intersection of innovation and practicality. Its structural features address contemporary challenges in drug discovery, material engineering, and process optimization, making it a subject of persistent scientific and industrial interest. As research continues to uncover new applications, this compound is poised to remain relevant in next-generation chemical solutions.